2-Hydroxy-N,N,N-trimethylethanaminium tetrafluoroborate
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Description
“2-Hydroxy-N,N,N-trimethylethanaminium tetrafluoroborate” is a type of ionic liquid . It has a molecular formula of C5H14ONBF4 . It is used in various applications such as metal plating, electropolishing, metal reprocessing, phase transfer media, batteries fuel cells, nanomaterials, industrial solvents, nuclear fuel red waste, enzymatic catalysis, lubricants heat transfer, and solar energy conversion .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a positively charged trimethylethanaminium ion and a negatively charged tetrafluoroborate ion . The exact 3D structure would require more specific information or computational chemistry techniques to determine.Mechanism of Action
Safety and Hazards
properties
CAS RN |
152218-75-2 |
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Molecular Formula |
C5H14NO.BF4 |
Molecular Weight |
190.9753728 |
Origin of Product |
United States |
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